Cas no 1547502-58-8 (3-(2,6-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,6-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 1547502-58-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5787248
• PubChem ID: 81923171
• Update Time: 2023-12-26

3-(2,6-dimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1547502-58-8
• EN300-1846110
• 3-[(2,6-dimethylphenyl)methyl]pyrrolidin-3-ol
• AKOS020905357
• 3-(2,6-dimethylphenyl)methylpyrrolidin-3-ol

• Inchi： 1S/C13H19NO/c1-10-4-3-5-11(2)12(10)8-13(15)6-7-14-9-13/h3-5,14-15H,6-9H2,1-2H3
• InChI Key： GJJHJIVOSHERCR-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=CC=CC=2C)CNCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes